Methylene Spacer Alters Sulfonyl Chloride Class: Alkanesulfonyl Chloride vs. Heteroaromatic Sulfonyl Chloride
The target compound bears a –CH₂–SO₂Cl (methanesulfonyl chloride) group at the thiazole C4 position, whereas its closest structural analog, 2-(4-fluorophenyl)-1,3-thiazole-4-sulfonyl chloride (CAS 1235440-85-3), carries the –SO₂Cl directly on the thiazole ring [1][2]. This single-atom difference reclassifies the reactive group from a heteroaromatic sulfonyl chloride (analog) to an alkanesulfonyl chloride (target). Alkanesulfonyl chlorides are generally more electrophilic and hydrolytically labile than their aromatic/heteroaromatic counterparts, and they react via a different mechanistic pathway (potential sulfene intermediacy above pH ~6.7) [3]. The structural consequence is measurable: the target possesses 3 rotatable bonds versus 2 for the direct-attachment analog, introducing greater conformational freedom in the linker region [2].
| Evidence Dimension | Rotatable bond count (conformational flexibility) |
|---|---|
| Target Compound Data | 3 rotatable bonds; XLogP3-AA = 2.7; TPSA = 83.7 Ų; MW = 291.8 g/mol [2] |
| Comparator Or Baseline | 2-(4-Fluorophenyl)-1,3-thiazole-4-sulfonyl chloride (CAS 1235440-85-3): 2 rotatable bonds; XLogP3-AA = 3.1; TPSA = 83.7 Ų; MW = 277.7 g/mol [2] |
| Quantified Difference | +1 rotatable bond; ΔXLogP3 = −0.4 log units; ΔMW = +14.1 g/mol; TPSA identical |
| Conditions | Computed physicochemical properties (PubChem 2025.09.15 release) using XLogP3 3.0 and Cactvs 3.4.8.24 algorithms |
Why This Matters
The additional rotatable bond and reduced lipophilicity (-0.4 log units) affect both passive membrane permeability and the conformational sampling available for target binding, making the target compound a chemically distinct tool for structure-activity relationship (SAR) exploration where linker flexibility and polarity must be tuned.
- [1] King, J. F. Organic Sulfur Mechanisms. 35. Mechanisms of Hydrolysis and Related Nucleophilic Displacement Reactions of Alkanesulfonyl Chlorides: pH Dependence and the Mechanism of Hydration of Sulfenes. J. Am. Chem. Soc. 1992, 114, 6088–6100. (Referenced for class-level mechanistic differentiation of alkanesulfonyl vs. arenesulfonyl chlorides). View Source
- [2] PubChem Compound Summary, CID 131466030 (target) and CID 47002784 (comparator). Computed properties: XLogP3-AA, TPSA, rotatable bond count, MW. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/2092663-57-3; https://pubchem.ncbi.nlm.nih.gov/compound/1235440-85-3 (accessed 2026-05-04). View Source
- [3] Liashuk, O. S.; Andriashvili, V. A.; Tolmachev, A. O.; et al. Chemoselective Reactions of Functionalized Sulfonyl Halides. Chem. Rev. 2023, 123, 11325–11379. doi:10.1021/acs.chemrev.3c00147. View Source
